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Executive Summary

Wolframite-quartz veins are a significant primary source of tungsten, a critical raw material
with numerous industrial applications. This technical guide provides a comprehensive overview
of the geological occurrence of these deposits, detailing their formation, characteristics, and the
analytical methodologies employed in their study. The formation of wolframite-quartz veins is
intrinsically linked to magmatic-hydrothermal systems, with two principal genetic models
proposed: the orthomagmatic hypothesis, suggesting a direct magmatic fluid source, and the
circulation hypothesis, which involves the heating of external fluids by granitic intrusions.[1]
These deposits are globally distributed, with major occurrences in Southeast China, the
European Variscan belt, the Central Andean belt, and the East Australian belt.[1][2]
Understanding the geological framework and the physicochemical conditions of their formation
is paramount for successful exploration and resource evaluation.

Geological Framework and Genesis

Wolframite-quartz veins are predominantly associated with highly fractionated, peraluminous
S-type granites.[1] The emplacement of these granitic bodies into host rocks, typically
metasedimentary sequences like slates and sandstones, provides the necessary heat and, in
many cases, the ore-forming fluids and metals.

Genetic Models
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Two primary models explain the origin of the ore-forming fluids responsible for wolframite-
quartz vein mineralization:

o Orthomagmatic Hypothesis: This model posits that tungsten-bearing fluids are directly
exsolved from a crystallizing granitic magma.[1] As the magma cools and solidifies,
incompatible elements, including tungsten, become concentrated in the residual melt and the
associated aqueous fluid phase. This fluid is then injected into fractures in the surrounding
rock to form the wolframite-quartz veins.

« Circulation Hypothesis: In this model, the granitic intrusion acts as a heat engine, driving the
convection of external fluids such as meteoric water or metamorphic fluids.[1] These
circulating fluids leach tungsten and other elements from the host rocks and are then
focused into fractures where they cool and precipitate wolframite and quartz.

It is widely believed that in many deposits, a combination of both processes contributes to
mineralization, with an initial magmatic fluid pulse potentially mixing with circulating external
fluids.[1]
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Genetic Models of Wolframite-Quartz Vein Formation.

Structural Controls and Vein Morphology
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The emplacement of wolframite-quartz veins is strongly controlled by the local and regional
tectonic setting. Tensional fractures, faults, and shear zones provide the necessary pathways
for the mineralizing fluids.[3] Veins can occur as swarms of parallel structures, stockworks, or
single, more massive bodies.[3] A common feature is the "Five-floors" model, observed in some
districts, where the morphology and thickness of the veins change vertically with increasing
distance from the causative granite.[1]

Mineralogy and Associated Alteration

The dominant minerals in these deposits are wolframite ((Fe,Mn)WOa4) and quartz (SiOz2).[1]
Wolframite exists as a solid solution series between ferberite (Fe-rich) and hubnerite (Mn-rich).
[4] Other associated ore minerals can include cassiterite, scheelite, molybdenite, pyrite,
arsenopyrite, chalcopyrite, sphalerite, and galena.[4][5]

Hydrothermal alteration of the host rocks is a common feature associated with wolframite-
quartz veins. Typical alteration assemblages include:

Greisenization: A pervasive alteration characterized by the replacement of feldspars and
micas in the granite with an assemblage of quartz, muscovite, topaz, tourmaline, and fluorite.

Sericitization: The alteration of feldspars to fine-grained white mica (sericite).

Chloritization: The replacement of mafic minerals with chlorite.

Tourmalinization: The introduction of tourmaline into the host rock.

Physicochemical Conditions of Formation

The conditions under which wolframite-quartz veins form can be constrained through the
study of fluid inclusions trapped within the vein minerals.

Temperature and Salinity of Ore-Forming Fluids

Fluid inclusion studies indicate that wolframite precipitation generally occurs from moderate to
high-temperature fluids with low to moderate salinity. The homogenization temperatures for
fluid inclusions in wolframite typically range from 250°C to 400°C.[1] Coexisting quartz often
shows a broader range of homogenization temperatures, from 150°C to 350°C, which may
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reflect a more protracted history of fluid flow and cooling.[1] The salinities of the ore-forming
fluids are generally in the range of 2 to 10 wt% NaCl equivalent.[1]

) Homogenization o ]
Mineral Salinity (wt% NacCl equiv.)
Temperature (°C)

Wolframite 250 - 400 2-10

Quartz 150 - 350 2-10

Table 1: Summary of Fluid Inclusion Data for Wolframite-Quartz Veins.[1]

Ore Grades and Tonnage

Wolframite-quartz vein deposits are typically high-grade but can vary in size. The average
grade often ranges from 0.5 to 1.4% WOs.[6] Tonnage can range from small deposits of a few
tens of thousands of tonnes to large deposits containing several million tonnes of ore.[6]

Deposit Type Average Tonnage (Mt) Average Grade (% WOs)

Wolframite-Quartz Vein 0.56 0.9

Table 2: Typical Grade and Tonnage of Wolframite-Quartz Vein Deposits.[6]

Experimental Protocols

A variety of analytical techniques are employed to understand the genesis and characteristics
of wolframite-quartz veins.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.mdpi.com/2075-163X/12/2/237
https://www.mdpi.com/2075-163X/12/2/237
https://www.benchchem.com/product/b13744602?utm_src=pdf-body
https://www.mdpi.com/2075-163X/12/2/237
https://www.benchchem.com/product/b13744602?utm_src=pdf-body
https://www.taylorfrancis.com/chapters/edit/10.1201/9781003077503-103/precise-re-os-dating-molybdenite-using-carius-tube-ntims-icpms-du-andao-wang-shuxian-sun-dezhong-zhao-dunmin-liu-dunyi
https://www.taylorfrancis.com/chapters/edit/10.1201/9781003077503-103/precise-re-os-dating-molybdenite-using-carius-tube-ntims-icpms-du-andao-wang-shuxian-sun-dezhong-zhao-dunmin-liu-dunyi
https://www.benchchem.com/product/b13744602?utm_src=pdf-body
https://www.taylorfrancis.com/chapters/edit/10.1201/9781003077503-103/precise-re-os-dating-molybdenite-using-carius-tube-ntims-icpms-du-andao-wang-shuxian-sun-dezhong-zhao-dunmin-liu-dunyi
https://www.benchchem.com/product/b13744602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13744602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Field & Sample Collection

Geological Mapping & Structural Analysis

Sample Collection (Vein Material & Host Rock)

Petrographic Analysis v

Thin Section Preparation

Optical & SEM Microscopy

Ge‘;chemical & Geochronological An‘?lysis

Fluid Inclusion Microthermometry ; EPMA of Wolframite Geochronology (U-Pb, Re-Os) —p| Stable Isotope Analysis (O, H)

A4

LA-ICP-MS of Fluid Inclusions

Data Intgrprgtation & Modeling
Yy

Integration of All Data

Development of Genetic Model

Click to download full resolution via product page

Experimental Workflow for Studying Wolframite-Quartz Veins.

Fluid Inclusion Microthermometry
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e Objective: To determine the temperature and salinity of the fluids trapped in minerals during
their growth.

e Methodology:

o Sample Preparation: Doubly polished thick sections (approximately 100-200 pum) of quartz
and transparent varieties of wolframite are prepared.

o Petrographic Analysis: Fluid inclusion assemblages are identified and characterized based
on their origin (primary, secondary, or pseudosecondary) and phase ratios at room
temperature.

o Microthermometric Measurements: The samples are placed on a heating-freezing stage
attached to a microscope.

» Freezing: The sample is cooled until the fluid inclusion is completely frozen. It is then
slowly warmed, and the temperatures of final ice melting (to determine salinity) and
other phase changes are recorded.

» Heating: The sample is heated until the fluid inclusion homogenizes into a single phase
(liquid or vapor). The temperature of homogenization provides a minimum estimate of
the fluid's trapping temperature.

o Data Interpretation: The collected temperature data is used to calculate the salinity (in wt%
NaCl equiv.) and density of the fluids and to infer the pressure-temperature conditions of
mineral formation.

LA-ICP-MS Analysis of Fluid Inclusions

e Objective: To determine the elemental composition of individual fluid inclusions.
» Methodology:

o Sample Preparation: Doubly polished thick sections are prepared as for
microthermometry.

o Fluid Inclusion Selection: Suitable fluid inclusions are identified and their depths are
measured.
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o Laser Ablation: A high-energy laser is focused on the selected fluid inclusion, ablating it
and the host mineral.

o Mass Spectrometry: The ablated material is transported by a carrier gas (e.g., helium) to
an inductively coupled plasma mass spectrometer (ICP-MS), which ionizes the sample
and separates the ions based on their mass-to-charge ratio.

o Data Quantification: The signal intensities for various elements are measured and
guantified using an internal standard (often Na, with its concentration determined from
salinity) and external calibration standards (e.g., NIST glasses).[7] This allows for the
determination of the concentrations of metals and other elements in the original fluid.

U-Pb Geochronology of Wolframite

» Objective: To directly date the timing of tungsten mineralization.
o Methodology:

o Sample Preparation: Wolframite grains are mounted in epoxy and polished to expose
their interiors.

o Analysis: In-situ laser ablation-inductively coupled plasma-mass spectrometry (LA-ICP-
MS) is commonly used. A laser ablates a small portion of the wolframite, and the material
is analyzed by the ICP-MS to measure the isotopic ratios of uranium and lead.

o Data Processing: The measured isotopic ratios are used to calculate the age of the
wolframite. A Tera-Wasserburg concordia diagram is often used for data visualization and
age calculation.[8] The lack of a universally accepted matrix-matched wolframite standard
can be a challenge, though some studies have successfully used zircon standards with
corrections.[8]

Re-Os Geochronology of Molybdenite

o Objective: To constrain the age of mineralization when molybdenite is present and co-genetic
with wolframite.

e Methodology:
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o Sample Preparation: Pure molybdenite separates are obtained by hand-picking under a
microscope.

o Isotope Dilution: A known amount of 185Re and 1900s spike is added to the molybdenite
sample.

o Digestion and Separation: The sample is digested in strong acids (e.g., aqua regia) in a
sealed Carius tube or via alkaline fusion.[6][9] Rhenium and Osmium are then chemically
separated and purified.

o Mass Spectrometry: The isotopic compositions of Re and Os are measured using a
negative thermal ionization mass spectrometer (N-TIMS) or an ICP-MS.

o Age Calculation: The 187Re/1870s ratio is used to calculate the age of the molybdenite.

Electron Probe Microanalysis (EPMA) of Wolframite

o Objective: To determine the major and minor element composition of wolframite, particularly
the Fe/Mn ratio.

o Methodology:

o Sample Preparation: Samples are prepared as polished thin sections or epoxy mounts
and coated with a thin layer of carbon to ensure electrical conductivity.[10]

o Analysis: A focused beam of electrons is directed at the sample surface, causing the
emission of characteristic X-rays. The wavelengths and intensities of these X-rays are
measured by wavelength-dispersive spectrometers.

o Quantification: The X-ray intensities are compared to those of known standards to quantify
the concentrations of elements such as Fe, Mn, W, and other minor or trace elements
present in the wolframite.[11]

Conclusion

Wolframite-quartz veins represent a critical resource for tungsten, formed through complex
magmatic-hydrothermal processes. A thorough understanding of their geological setting,
genetic models, and the physicochemical conditions of their formation is essential for both
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academic research and mineral exploration. The application of modern analytical techniques,
including fluid inclusion analysis, geochronology, and in-situ chemical analysis, provides
detailed insights into the ore-forming system, guiding exploration efforts and contributing to a
more complete picture of tungsten metallogeny.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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